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Compound of Interest

Compound Name: C.I. Acid brown 83

Cat. No.: B12363664 Get Quote

C.I. Acid Brown 83: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical structure, properties, and

synthesis of C.I. Acid Brown 83 (Colour Index Number 20250). This document is intended for

use by researchers, scientists, and professionals in drug development and related fields who

require detailed technical information on this compound.

Chemical Identity and Structure
C.I. Acid Brown 83 is a double azo dye complexed with copper.[1][2] Its chemical structure is

characterized by two azo groups (-N=N-) connecting aromatic rings, with the final molecule

forming a coordination complex with a copper ion. While some sources may cite a molecular

formula without copper, the manufacturing process and resulting data from comprehensive

databases indicate the final product is a copper complex.

The IUPAC name for the copper complex is sodium;3-[[3-[(3-amino-4-nitrophenyl)diazenyl]-2,5-

dihydroxyphenyl]diazenyl]-4-hydroxybenzenesulfonate;copper.[3]

Synonyms:

C.I. 20250

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b12363664?utm_src=pdf-interest
https://www.benchchem.com/product/b12363664?utm_src=pdf-body
https://www.benchchem.com/product/b12363664?utm_src=pdf-body
http://www.worlddyevariety.com/acid-dyes/acid-brown-83.html
https://www.scribd.com/document/360263916/r14912
https://pubchem.ncbi.nlm.nih.gov/compound/Acid-Brown-83
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12363664?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Acid Brown C2G

Acid Brown CG

Acid Brown CGG

Brown MGG[1]

It is important to distinguish C.I. Acid Brown 83 (C.I. 20250) from Bismarck Brown Y (C.I.

21000), as they are distinct chemical compounds with different structures and properties.

Physicochemical Properties
A summary of the available quantitative data for C.I. Acid Brown 83 is presented in the tables

below.

Table 1: General and Physical Properties
Property Value Source

Molecular Formula C₁₈H₁₁CuN₆NaO₈S [4][5]

Molecular Weight 557.92 g/mol [4]

CAS Number 13011-68-2 [1][6]

Appearance Brown Powder

Hue Yellowish Brown

Solubility in Water 40 g/L (at 60 °C) [7]

Solubility in Other Solvents

Not soluble in alcohol. Slightly

soluble in DMF, DMSO,

pyridine. Insoluble in ketones,

hydrocarbons, esters.

[1][7]

Bulk Density 450 - 500 kg/m ³ [7]

Melting Point Not available

pKa Not available
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Table 2: Spectral Properties
Property Value Source

UV-Vis Absorption Maximum

(λmax)
448 nm (in water) [8]

FTIR Spectral Data Not available

NMR Spectral Data Not available

Table 3: Chemical Behavior
Condition Observation Source

In strong sulfuric acid
Red orange for brown, turns to

yellow brown after dilution.
[1]

In aqueous solution with strong

hydrochloric acid
Yellow brown. [1]

In aqueous solution with thick

sodium hydroxide
Red orange brown. [1]

Synthesis
The manufacturing of C.I. Acid Brown 83 is a multi-step process involving diazotization and

azo coupling reactions, followed by the formation of a copper complex.[1][2] A detailed

experimental protocol with specific quantities and reaction conditions is not readily available in

the public domain. However, the general synthetic pathway can be outlined as follows.

Manufacturing Workflow
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Step 1: First Diazotization and Coupling

Step 2: Copper Complexation

Step 3: Second Diazotization and Coupling

3-Amino-4-methoxy-
benzenesulfonic acid Diazotization Azo Coupling

Resorcinol

Monoazo Intermediate

HeatingCopper Sulfate
(in aqueous ammonia)

Copper Complex Intermediate
(Methoxy group substituted by hydroxyl)

Azo Coupling4-Nitrobenzene-1,3-diamine Diazotization C.I. Acid Brown 83

Click to download full resolution via product page

Caption: Manufacturing workflow of C.I. Acid Brown 83.

Experimental Protocols
Detailed experimental protocols for the synthesis of C.I. Acid Brown 83 are not publicly

available. However, a study on its degradation provides an example of an analytical

experimental setup.

Protocol: Degradation Study of C.I. Acid Brown 83
This protocol is adapted from a kinetic study on the degradation of Acid Brown 83.[8]

Objective: To determine the concentration of C.I. Acid Brown 83 in a sample using UV/Vis

spectrophotometry.

Materials and Equipment:
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C.I. Acid Brown 83

Deionized water

UV/Vis Spectrophotometer (e.g., Agilent UV 8453)

Volumetric flasks

Pipettes

Procedure:

Preparation of Standard Solutions:

Prepare a stock solution of C.I. Acid Brown 83 of a known concentration (e.g., 100 mg/L)

in deionized water.

From the stock solution, prepare a series of standard solutions with concentrations

ranging from 5 mg/L to 100 mg/L.

Calibration Curve:

Measure the absorbance of each standard solution at the wavelength of maximum

absorbance (λmax = 448 nm).

Plot a calibration curve of absorbance versus concentration. The curve should be linear

(R² > 0.99).

Sample Analysis:

Measure the absorbance of the unknown sample at 448 nm.

Determine the concentration of C.I. Acid Brown 83 in the sample by interpolating its

absorbance on the calibration curve.

Applications
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C.I. Acid Brown 83 is primarily used as a dye for wool and leather.[1] Its properties as an

acidic dye make it suitable for proteinaceous substrates. It has also been studied for its

adsorption and removal from aqueous solutions using materials like bentone clay.[9]

Safety and Handling
Based on available safety data, C.I. Acid Brown 83 is considered non-toxic. However, as with

any chemical, appropriate safety precautions should be taken.

Handling: Avoid direct contact with skin and eyes. In case of dust formation, use a respirator.

Standard laboratory personal protective equipment (gloves, safety glasses) is

recommended.[7]

Storage: The product is stable under normal storage conditions.[7]

Incompatibilities: Strong reducing or oxidizing agents can destroy the dye.[7]

This guide summarizes the currently available technical information on C.I. Acid Brown 83.

Further research may be required to fill the existing data gaps, particularly concerning detailed

spectral analyses and a comprehensive synthesis protocol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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